3,5-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H14N2O3/c1-8-4-5-12-11(6-8)10(3)14(19-12)15(18)16-13-7-9(2)20-17-13/h4-7H,1-3H3,(H,16,17,18)
• InChI Key: HCBYEZZEQIMRQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=NOC(=C3)C
• Molecular Formula: C15H14N2O3
• DSSTOX Substance ID: DTXSID801321922
• Molecular Weight: 270.28 g/mol
• Solubility: 1.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 878127-12-9

Description

3,5-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.288. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetic Modeling and Metabolic Profiling

• A study demonstrated the use of humanized chimeric mice to simulate human plasma concentration-time profiles of a partial glucokinase activator and its N-demethylated metabolite, highlighting the model's potential for studying human-specific metabolism of drug candidates (Kamimura et al., 2017).
• Another research focused on the metabolites in safety testing (MIST) assessment of a glucokinase activator during early clinical development, providing insights into the compound's metabolic pathways, including oxidative and hydrolytic routes, and its implications for therapeutic applications (Sharma et al., 2014).

Synthesis and Biological Activities

• The synthesis of novel benzodifuranyl derivatives and their evaluation as anti-inflammatory and analgesic agents was reported, showcasing the potential therapeutic applications of benzofuran derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).
• Research on the oxidation chemistry of dimethyluric acid and its derivatives provided insights into the electrochemical and enzyme-catalyzed mechanisms, offering a foundation for understanding the chemical behavior of such compounds in biological systems (Chen & Dryhurst, 1984).